Cas no 116549-34-9 (3,3-Dimethoxyhexane)
3,3-Dimethoxyhexane structure
Product Name:3,3-Dimethoxyhexane
CAS No:116549-34-9
MF:C8H18O2
MW:146.227323055267
CID:131282
PubChem ID:87568352
Update Time:2025-09-23
3,3-Dimethoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 3,3-dimethoxy-
- 3,3-Dimethoxyhexane
- 3-Hexanone Dimethylketal
- 3-Hexanone dimethyl acetal
- T70113
- SCHEMBL733382
- 105644-27-7
- KYKSUAPFGPQISC-UHFFFAOYSA-N
- D1889
- FT-0691957
- 116549-34-9
- DTXSID80340936
- DTXCID30292017
-
- MDL: MFCD00060093
- Inchi: 1S/C8H18O2/c1-5-7-8(6-2,9-3)10-4/h5-7H2,1-4H3
- InChI Key: KYKSUAPFGPQISC-UHFFFAOYSA-N
- SMILES: O(C)C(CC)(CCC)OC
Computed Properties
- Exact Mass: 146.13100
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 77.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.87
- Melting Point: NA
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.4080-1.4100
- PSA: 18.46000
- LogP: 2.18560
- Solubility: Not determined
- Vapor Pressure: Not available
3,3-Dimethoxyhexane Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H226
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number:3271
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass:3
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,3-Dimethoxyhexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461038-50mg |
3,3-Dimethoxyhexane |
116549-34-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461038-100mg |
3,3-Dimethoxyhexane |
116549-34-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D461038-500mg |
3,3-Dimethoxyhexane |
116549-34-9 | 500mg |
$ 210.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870637-1ml |
3,3-Dimethoxyhexane |
116549-34-9 | 98% | 1ml |
501.00 | 2021-05-17 |
3,3-Dimethoxyhexane Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
116549-34-9 (3,3-Dimethoxyhexane) Related Products
- 3453-99-4(2,2-Dimethoxybutane)
- 933-40-4(1,1-Dimethoxycyclohexane)
- 6607-66-5(Butane,1,3,3-trimethoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk